Cas no 866787-40-8 (Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate)

Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate structure
866787-40-8 structure
Product Name:Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate
CAS No:866787-40-8
MF:C10H10BrNO4
MW:288.094702243805
CID:4973580
Update Time:2023-08-24

Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate
    • Methyl 2-bromo-3-methyl-5-nitrophenylacetate
    • Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate
    • Inchi: 1S/C10H10BrNO4/c1-6-3-8(12(14)15)4-7(10(6)11)5-9(13)16-2/h3-4H,5H2,1-2H3
    • InChI Key: SZLQCPTUTHTESM-UHFFFAOYSA-N
    • SMILES: BrC1C(C)=CC(=CC=1CC(=O)OC)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 279
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1

Methyl 2-(2-bromo-3-methyl-5-nitrophenyl)acetate Pricemore >>

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